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Compound of Interest

Compound Name: AC-386

Cat. No.: B12418357

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the proper disposal of AC-386, a c-Met inhibitor, based on available safety data.

Core Safety and Handling Principles

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety
protocols. This includes wearing appropriate personal protective equipment (PPE), such as
safety glasses, gloves, and a lab coat. All handling of AC-386 should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

AC-386 Disposal Procedures

The primary method for the disposal of AC-386, as with many chemical compounds in a
laboratory setting, is to treat it as hazardous waste. It is imperative to consult and comply with
all applicable federal, state, and local environmental regulations regarding hazardous waste
disposal.

Step-by-Step Disposal Workflow:

e Segregation: Do not mix AC-386 with other waste streams. It should be collected in a
dedicated, properly labeled, and sealed container. The container must be compatible with the
chemical properties of AC-386.
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e Labeling: The waste container must be clearly labeled with the full chemical name ("AC-
386"), the CAS number (1902910-89-7), and appropriate hazard symbols as indicated on the
Safety Data Sheet (SDS).

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area. This area should be secure, well-ventilated, and away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the AC-386 waste through a
licensed hazardous waste disposal company. Provide the disposal company with a copy of
the AC-386 Safety Data Sheet.

Decontamination of Labware:

Any laboratory equipment, such as glassware or spatulas, that has come into contact with AC-
386 must be thoroughly decontaminated before reuse or disposal.

» Rinsing: Rinse the contaminated labware with a suitable solvent in a chemical fume hood.
The appropriate solvent should be determined based on the solubility of AC-386 and
laboratory protocols. Collect the rinseate as hazardous waste.

o Washing: After the initial rinse, wash the labware with an appropriate laboratory detergent

and water.
¢ Final Rinse: Perform a final rinse with deionized water.

Logical Relationship for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of AC-
386.
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AC-386 Waste Disposal Workflow
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Summary of Chemical and Safety Data

While a comprehensive Safety Data Sheet (SDS) is the primary source for detailed information,
the following table summarizes key known data for AC-386.

Property Data Source
Product Name AC-386 [1]
Catalog No. DC71149 [1]
CAS No. 1902910-89-7 [1]
SARA 311/312 Hazards Acute Health Hazard [1]

Note: This information is based on our current knowledge.[1] It is essential to refer to the most
up-to-date Safety Data Sheet for AC-386 before handling or disposal.

Environmental and Health Hazard Considerations

The Safety Data Sheet for AC-386 indicates it is an "Acute Health Hazard".[1] Therefore, it is
crucial to prevent its release into the environment. Proper disposal through a licensed
hazardous waste facility ensures that the compound is managed in a way that minimizes
potential harm to human health and the ecosystem. Avoid direct discharge into drains or
waterways.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of AC-386, fostering a secure research environment and upholding their commitment
to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of AC-386: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418357#ac-386-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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